N-(2-amino-4-methylphenyl)-2-(3,4-dimethylphenoxy)acetamide

• IUPAC Name: N-(2-amino-4-methylphenyl)-2-(3,4-dimethylphenoxy)acetamide
• InChI: InChI=1S/C17H20N2O2/c1-11-4-7-16(15(18)8-11)19-17(20)10-21-14-6-5-12(2)13(3)9-14/h4-9H,10,18H2,1-3H3,(H,19,20)
• InChI Key: AYVKPZKGOKDGNO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)COC2=CC(=C(C=C2)C)C)N
• Molecular Formula: C17H20N2O2
• Molecular Weight: 284.35 g/mol

Description

N-(2-amino-4-methylphenyl)-2-(3,4-dimethylphenoxy)acetamide, also known as AM404, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. AM404 is a potent inhibitor of the endocannabinoid anandamide reuptake, which plays a crucial role in regulating pain, inflammation, and mood. In

Mechanism of Action

N-(2-amino-4-methylphenyl)-2-(3,4-dimethylphenoxy)acetamide inhibits the reuptake of anandamide by binding to the anandamide transporter, thereby increasing the levels of anandamide in the brain. Anandamide binds to the cannabinoid receptors CB1 and CB2, which are involved in pain regulation, inflammation, and mood.
Biochemical and Physiological Effects:
N-(2-amino-4-methylphenyl)-2-(3,4-dimethylphenoxy)acetamide has been shown to have potent analgesic effects in animal models of pain. N-(2-amino-4-methylphenyl)-2-(3,4-dimethylphenoxy)acetamide has also been investigated for its neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, N-(2-amino-4-methylphenyl)-2-(3,4-dimethylphenoxy)acetamide has been shown to have anti-inflammatory effects in models of inflammation.

Advantages and Limitations for Lab Experiments

N-(2-amino-4-methylphenyl)-2-(3,4-dimethylphenoxy)acetamide has several advantages for lab experiments, including its potent analgesic effects and its ability to increase levels of anandamide in the brain. However, N-(2-amino-4-methylphenyl)-2-(3,4-dimethylphenoxy)acetamide has some limitations, including its potential toxicity at high doses and its limited solubility in water.

Future Directions

There are several potential future directions for research on N-(2-amino-4-methylphenyl)-2-(3,4-dimethylphenoxy)acetamide. One area of interest is the potential use of N-(2-amino-4-methylphenyl)-2-(3,4-dimethylphenoxy)acetamide as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of interest is the potential use of N-(2-amino-4-methylphenyl)-2-(3,4-dimethylphenoxy)acetamide as an analgesic for chronic pain. Additionally, further research is needed to investigate the safety and efficacy of N-(2-amino-4-methylphenyl)-2-(3,4-dimethylphenoxy)acetamide in humans.

Synthesis Methods

The synthesis of N-(2-amino-4-methylphenyl)-2-(3,4-dimethylphenoxy)acetamide involves the reaction of 2-amino-4-methylphenol with 3,4-dimethylphenol in the presence of chloroacetyl chloride, followed by the addition of ammonium hydroxide to yield N-(2-amino-4-methylphenyl)-2-(3,4-dimethylphenoxy)acetamide.

Scientific Research Applications

N-(2-amino-4-methylphenyl)-2-(3,4-dimethylphenoxy)acetamide has been extensively studied for its potential therapeutic applications in various fields, including pain management, neuroprotection, and cancer treatment. N-(2-amino-4-methylphenyl)-2-(3,4-dimethylphenoxy)acetamide has been shown to inhibit the reuptake of anandamide, which leads to increased levels of anandamide in the brain. Anandamide is an endocannabinoid that plays a crucial role in regulating pain, inflammation, and mood. Therefore, N-(2-amino-4-methylphenyl)-2-(3,4-dimethylphenoxy)acetamide has been investigated for its potential use as an analgesic and antidepressant.